5-Methyl-5-azabicyclo[4.4.0]dec-2-ylamine

• IUPAC Name: 1-methyl-3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-4-amine
• InChI: InChI=1S/C10H20N2/c1-12-7-6-9(11)8-4-2-3-5-10(8)12/h8-10H,2-7,11H2,1H3
• InChI Key: BLYUFWSKCMEZSN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C2C1CCCC2)N
• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol

Description

5-Methyl-5-azabicyclo[4.4.0]dec-2-ylamine, also known as 5-MeO-MDA, is a psychoactive substance that belongs to the family of phenethylamines. It is a structural analog of the well-known entheogen 5-MeO-DMT. 5-MeO-MDA has been found to have a unique pharmacological profile, making it a promising candidate for scientific research.

Mechanism of Action

The mechanism of action of 5-Methyl-5-azabicyclo[4.4.0]dec-2-ylamine involves its interaction with the serotonin and dopamine transporters. It is believed to act as a substrate for these transporters, leading to the release of serotonin and dopamine into the synaptic cleft. This results in an increase in the levels of these neurotransmitters in the brain, leading to a range of effects such as euphoria, increased energy, and altered perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. It has also been found to cause alterations in the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Methyl-5-azabicyclo[4.4.0]dec-2-ylamine in lab experiments is its unique pharmacological profile, which makes it a promising candidate for investigating the effects of serotonin and dopamine on the central nervous system. However, one of the limitations is that its psychoactive effects may confound the results of certain experiments, making it difficult to isolate the effects of the drug from other variables.

Future Directions

There are several future directions for research on 5-Methyl-5-azabicyclo[4.4.0]dec-2-ylamine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its potential use in the development of new psychoactive substances with unique pharmacological profiles. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.

Synthesis Methods

The synthesis of 5-Methyl-5-azabicyclo[4.4.0]dec-2-ylamine can be achieved through various methods, including the reaction of 3,4-methylenedioxyphenylacetone with nitroethane in the presence of a reducing agent, followed by reductive amination with methylamine. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane in the presence of a reducing agent, followed by reductive amination with methylamine.

Scientific Research Applications

5-Methyl-5-azabicyclo[4.4.0]dec-2-ylamine has been used in scientific research to investigate its effects on the central nervous system. Studies have shown that it has a high affinity for the serotonin transporter and can act as a potent serotonin releaser. It has also been found to have a moderate affinity for the dopamine transporter and can act as a dopamine releaser.